In the intricate world of glycobiology, glycosidase inhibitors are indispensable tools for dissecting complex cellular processes and developing novel therapeutics. This guide provides a detailed comparison of L-Arabinono-1,4-lactone with other prominent glycosidase inhibitors, offering insights into their mechanisms, specificity, and practical applications.
Glycosidases are a ubiquitous class of enzymes that catalyze the hydrolysis of glycosidic bonds in carbohydrates, glycoproteins, and glycolipids. Their roles are fundamental to a vast array of biological processes, from digestion and metabolism to cellular signaling and viral entry. The targeted inhibition of these enzymes has emerged as a powerful strategy in both basic research and clinical medicine. Glycosidase inhibitors are structurally diverse molecules that interfere with the catalytic activity of these enzymes, leading to a wide range of physiological effects.
This guide will focus on a comparative analysis of L-Arabinono-1,4-lactone and several well-established glycosidase inhibitors: 1-Deoxynojirimycin (DNJ), Castanospermine, Acarbose, and Miglitol. We will delve into their distinct mechanisms of action, inhibitory potencies, and target specificities, supported by experimental data and detailed protocols.
L-Arabinono-1,4-lactone is a sugar lactone, a class of compounds known to act as inhibitors of glycosidases that process substrates with a similar stereochemistry. Its primary target is α-L-arabinosidase, an enzyme responsible for cleaving terminal α-L-arabinofuranosyl residues from various glycans.
To provide a comprehensive perspective, we will now compare L-Arabinono-1,4-lactone with four widely studied and clinically relevant glycosidase inhibitors.
1-Deoxynojirimycin is a natural iminosugar found in mulberry leaves and other plants. It is a potent inhibitor of α-glucosidases, enzymes that break down complex carbohydrates into glucose in the small intestine.
Castanospermine is an indolizidine alkaloid isolated from the seeds of the Australian chestnut tree, Castanospermum australe. It is a potent inhibitor of both α- and β-glucosidases.
Acarbose is a pseudo-tetrasaccharide that acts as an intestinal α-glucosidase inhibitor.
Miglitol is a derivative of 1-deoxynojirimycin and is also an α-glucosidase inhibitor.
The following table summarizes the inhibitory constants (Ki or IC50) of the discussed glycosidase inhibitors. It is important to note that these values can vary depending on the enzyme source, substrate, and assay conditions.
To facilitate further research and direct comparison, we provide a standardized protocol for an in vitro α-L-arabinosidase inhibition assay.
This protocol is designed to determine the inhibitory potential of compounds against α-L-arabinosidase using a colorimetric substrate.
The comparative study of glycosidase inhibitors like L-Arabinono-1,4-lactone provides valuable insights for both fundamental research and drug development.
The continued exploration of structure-activity relationships among different classes of glycosidase inhibitors will undoubtedly lead to the design of more potent and selective molecules with improved therapeutic profiles.
L-Arabinono-1,4-lactone stands out as a specific competitive inhibitor of α-L-arabinosidase, offering a valuable tool for glycobiology research. In comparison to broad-spectrum inhibitors like DNJ and castanospermine, its targeted action provides a more refined approach to studying specific enzymatic pathways. While clinically established inhibitors like acarbose and miglitol have proven efficacy in managing type 2 diabetes by targeting intestinal α-glucosidases, the unique specificity of L-Arabinono-1,4-lactone opens avenues for exploring its potential in other therapeutic areas. The experimental protocols and comparative data presented in this guide are intended to empower researchers to make informed decisions in their selection and application of glycosidase inhibitors, ultimately advancing our understanding of glycobiology and paving the way for new therapeutic interventions.
-
Sinnott, M. L., & Souchard, I. J. (1973). The mechanism of action of β-galactosidase. Biochemical Journal, 133(1), 89-97. [Link]
-
Levvy, G. A., & Snaith, S. M. (1972). The inhibition of glycosidases by aldonolactones. Advances in enzymology and related areas of molecular biology, 36, 151–181. [Link]
-
Conchie, J., Gelman, A. L., & Levvy, G. A. (1968). Inhibition of glycosidases by aldonolactones of corresponding configuration. 4. The specificity of α-L-arabinosidase. Biochemical Journal, 106(1), 135–140. [Link]
-
Asano, N., Nash, R. J., Molyneux, R. J., & Fleet, G. W. (2000). Sugar-mimicking glycosidase inhibitors: bioactivity and application. Tetrahedron: Asymmetry, 11(8), 1645-1680. [Link]
-
de la Fuente, E., & Gotor-Fernández, V. (2020). Iminosugars: An Overview of Their Synthesis and Therapeutic Applications. Molecules (Basel, Switzerland), 25(23), 5736. [Link]
-
Borges de Melo, E., da Silveira Gomes, A., & Carvalho, I. (2006). α- and β-Glucosidase inhibitors: chemical structure and biological activity. Tetrahedron, 62(44), 10277-10302. [Link]
-
Guo, S., Li, L., Zhou, H., Tang, Z., Su, X., & Li, Q. (2019). Mechanism for the Inhibitory Effect of 1-Deoxynojirimycin on α-Glucosidase. Food Science, 40(5), 45-50. [Link]
-
Pan, Y. T., Ghidoni, J., & Elbein, A. D. (1993). The effects of castanospermine and deoxynojirimycin on the activity of the castor bean alpha-glucosidase. Archives of biochemistry and biophysics, 303(1), 134–144. [Link]
-
Saul, R., Molyneux, R. J., & Elbein, A. D. (1984). Studies on the mechanism of castanospermine inhibition of alpha- and beta-glucosidases. Archives of biochemistry and biophysics, 230(2), 668–675. [Link]
-
Scheen, A. J. (1998). Clinical pharmacology of miglitol, an alpha-glucosidase inhibitor. Diabetes & metabolism, 24(4), 311–320. [Link]
-
protocols.io. (2018). In vitro α-glucosidase inhibitory assay. [Link]
- Worthington, V. (1993). Worthington Enzyme Manual.
-
Mehta, A., Ouzounis, C. A., & Blundell, T. L. (2001). 1-Deoxynojirimycin and its derivatives: a review of their synthesis, biological activities and therapeutic potential. Current medicinal chemistry, 8(7), 785–805. [Link]
-
Zitzmann, N., Mehta, A. S., Carrouée, S., Butters, T. D., Platt, F. M., & Dwek, R. A. (1999). Imino sugars inhibit the formation and secretion of bovine viral diarrhea virus, a pestivirus model of hepatitis C virus. Proceedings of the National Academy of Sciences of the United States of America, 96(21), 11878–11882. [Link]
-
Synergistic Effect of Acarbose–Chlorogenic Acid on α-Glucosidase Inhibition: Kinetics and Interaction Studies Reveal Mixed-Type Inhibition and Denaturant Effect of Chlorogenic Acid. ACS Food Science & Technology. (2023). [Link]
-
GraphPad. (2003). Computing Ki for a Competitive Enzyme Inhibitor. [Link]
-
Whitworth, G. E., & Withers, S. G. (2008). Covalent inhibitors of glycosidases and their applications in biochemistry and biology. Methods in enzymology, 443, 31–55. [Link]
-
Davies, G. J., & Williams, S. J. (2016). The machinery of carbohydrate processing enzymes. Chemical Society reviews, 45(11), 2983–3008. [Link]
-
Gloster, T. M., & Vocadlo, D. J. (2012). Developing inhibitors of glycosidases and glycosyltransferases. Nature chemical biology, 8(8), 683–694. [Link]
-
Watson, J. N., & Fleet, G. W. J. (2018). Iminosugars and their Mimetics as Glycosidase Inhibitors. Chemical reviews, 118(17), 8142–8206. [Link]
-
Horne, G., Wilson, F. X., & Tinsley, J. (2011). Iminosugars as therapeutic agents: recent advances and promising new directions. Progress in medicinal chemistry, 50, 147–200. [Link]
-
Butters, T. D. (2002). Imino sugar glycosidase inhibitors as antiviral agents. Antiviral chemistry & chemotherapy, 13(5), 261–273. [Link]
-
van de Laar, F. A., Lucassen, P. L., Akkermans, R. P., van de Lisdonk, E. H., & Deeks, J. J. (2005). Alpha-glucosidase inhibitors for type 2 diabetes mellitus. The Cochrane database of systematic reviews, (2), CD003639. [Link]
-
Hanefeld, M. (1998). The role of acarbose in the treatment of non-insulin-dependent diabetes mellitus. Journal of diabetes and its complications, 12(4), 228–237. [Link]
-
Scott, L. J., & Spencer, C. M. (2000). Miglitol: a review of its therapeutic potential in type 2 diabetes mellitus. Drugs, 59(3), 521–549. [Link]
-
Zhang, Y., Li, X., & Wang, Z. (2019). A review on plant-derived natural products as α-glucosidase inhibitors. RSC advances, 9(33), 18981–18997. [Link]
-
T-P, T., & T-P, T. (2018). Alpha-glucosidase inhibitors. StatPearls. [Link]
-
Kumar, S., Narwal, S., Kumar, V., & Prakash, O. (2011). α-glucosidase inhibitors from plants: A natural approach to treat diabetes. Pharmacognosy reviews, 5(9), 19–29. [Link]
-
Cheng, A. Y., & Fantus, I. G. (2005). Oral antihyperglycemic therapy for type 2 diabetes mellitus. CMAJ : Canadian Medical Association journal = journal de l'Association medicale canadienne, 172(2), 213–226. [Link]
-
Standl, E., & Schnell, O. (2012). Alpha-glucosidase inhibitors 2012 - cardiovascular benefits and future prospects. Diabetology & metabolic syndrome, 4(1), 35. [Link]
-
Derosa, G., & Maffioli, P. (2012). α-Glucosidase inhibitors and their use in clinical practice. Archives of medical science : AMS, 8(5), 899–906. [Link]
-
Heo, S. J., Hwang, J. Y., Choi, J. I., Han, J. S., Kim, H. J., & Jeon, Y. J. (2009). Diphlorethohydroxycarmalol isolated from Ishige okamurae, a brown algae, a potent alpha-glucosidase and alpha-amylase inhibitor, alleviates postprandial hyperglycemia in diabetic mice. European journal of pharmacology, 615(1-3), 252–256. [Link]
-
Jo, S. H., Ka, E. H., Lee, H. S., & Apostolidis, E. (2014). Comparison of antioxidant and anti-diabetic activities of spirulina platensis, chlorella vulgaris and aphanizomenon flos-aquae. Journal of food and nutrition research, 2(9), 579-585. [Link]
-
Kwon, Y. I., Apostolidis, E., & Shetty, K. (2008). In vitro studies of eggplant (Solanum melongena) phenolics as inhibitors of key enzymes relevant for type 2 diabetes and hypertension. Bioresource technology, 99(8), 2981–2988. [Link]
-
Shobana, S., Sreerama, Y. N., & Malleshi, N. G. (2009). Composition and enzyme inhibitory properties of finger millet (Eleusine coracana L.) seed coat phenolics: mode of inhibition of alpha-glucosidase and pancreatic amylase. Food chemistry, 115(4), 1268-1273. [Link]
-
Tadera, K., Minami, Y., Takamatsu, K., & Matsuoka, T. (2006). Inhibition of alpha-glucosidase and alpha-amylase by flavonoids. Journal of nutritional science and vitaminology, 52(2), 149–153. [Link]
-
Kim, Y. M., Jeong, Y. K., Wang, M. H., Lee, W. Y., & Rhee, H. I. (2005). Inhibitory effect of pine extract on alpha-glucosidase activity and postprandial hyperglycemia. Nutrition (Burbank, Los Angeles County, Calif.), 21(6), 756–761. [Link]
-
Lee, D. S., & Lee, S. H. (2001). Genistein, a soy isoflavone, is a potent alpha-glucosidase inhibitor. FEBS letters, 501(1), 84–86. [Link]
-
Whitwam, R. E., Woster, P. M., & Kadlubar, F. F. (2001). Castanospermine, a plant alkaloid, inhibits the formation of DNA adducts from N-hydroxy-2-acetylaminofluorene in primary cultures of rat hepatocytes. Carcinogenesis, 22(1), 125–129. [Link]
-
Romero-Benítez, S., & García-García, I. (2020). Glycosidase Inhibitors in the Fight against Viral Infections. Viruses, 12(12), 1363. [Link]
-
Fischer, P. B., Collin, M., Karlsson, G. B., James, W., Butters, T. D., & Davis, S. J. (1995). The N-butyl-deoxynojirimycin analogue of the castanospermine inhibitor of HIV syncytium formation is a potent and selective inhibitor of alpha-glucosidase I. The Journal of pharmacology and experimental therapeutics, 275(2), 711–716. [Link]
-
Papandreou, M. J., Barbier, M., & Guieu, R. (2020). Glycosidase Inhibitors from Natural Sources: A Review of the Last Decade. Molecules (Basel, Switzerland), 25(19), 4445. [Link]
-
Liu, B., & Li, Y. (2015). Natural products as glycosidase inhibitors. RSC advances, 5(116), 95796–95814. [Link]
-
Pinto, B. M. (2004). Glycosidase inhibitors: probing carbohydrate-processing enzymes. Current opinion in chemical biology, 8(6), 613–621. [Link]
- Stütz, A. E. (Ed.). (2001). Iminosugars as glycosidase inhibitors: nojirimycin and beyond. John Wiley & Sons.
-
Winchester, B., & Fleet, G. W. (1992). Amino-sugar glycosidase inhibitors: versatile tools for glycobiologists. Glycobiology, 2(3), 199–210. [Link]
-
Yoshikawa, M., Morikawa, T., & Matsuda, H. (2002). Medicinal foodstuffs. XX. Saponin constituents with adjuvant and inhibitory activity on glucose absorption from the seeds of the tea plant (Camellia sinensis L.). Chemical & pharmaceutical bulletin, 50(10), 1301–1306. [Link]
-
Yoshikuni, Y. (1988). Inhibition of intestinal alpha-glucosidase and postprandial hyperglycemia by 1-deoxynojirimycin and its N-alkyl derivatives. Agricultural and biological chemistry, 52(1), 121–128. [Link]
-
Zhang, C., & Li, Y. (2014). Recent progress in the discovery and development of natural products as α-glucosidase inhibitors. Acta pharmaceutica Sinica. B, 4(2), 119–129. [Link]
-
Zhu, Y., Zhang, Y., & Liu, Y. (2015). Natural products as α-amylase and α-glucosidase inhibitors. Current topics in medicinal chemistry, 15(9), 831–845. [Link]
-
Zunszain, P. A., Fesik, S. W., & Schlessinger, J. (2013). Structural basis for the inhibition of α-glucosidase by the viral protein p7. Proceedings of the National Academy of Sciences of the United States of America, 110(40), 15998–16003. [Link]
-
van de Laar, F. A. (2008). Alpha-glucosidase inhibitors in the early treatment of type 2 diabetes. Vascular health and risk management, 4(6), 1189–1195. [Link]
-
Chiasson, J. L., Josse, R. G., Gomis, R., Hanefeld, M., Karasik, A., & Laakso, M. (2002). Acarbose for prevention of type 2 diabetes mellitus: the STOP-NIDDM randomised trial. Lancet (London, England), 359(9323), 2072–2077. [Link]
-
Holman, R. R., Paul, S. K., Bethel, M. A., Matthews, D. R., & Neil, H. A. (2008). 10-year follow-up of intensive glucose control in type 2 diabetes. The New England journal of medicine, 359(15), 1577–1589. [Link]
-
The ADVANCE Collaborative Group. (2008). Intensive blood glucose control and vascular outcomes in patients with type 2 diabetes. The New England journal of medicine, 358(24), 2560–2572. [Link]
-
Duckworth, W., Abraira, C., Moritz, T., Reda, D., Emanuele, N., & Reaven, P. D. (2009). Glucose control and vascular complications in veterans with type 2 diabetes. The New England journal of medicine, 360(2), 129–139. [Link]
-
Ismail, I. S., & Al-Naqeeb, G. (2019). A review on the α-glucosidase inhibitors from plants. Journal of pharmacy & pharmacognosy research, 7(6), 395–420. [Link]
-
Patel, M. B., & Mishra, S. (2016). A review on α-glucosidase inhibitors for the management of type-2 diabetes. Mini reviews in medicinal chemistry, 16(2), 104–121. [Link]
-
Sales, P. M., Souza, P. M., Simeoni, L. A., & Magalhães, P. O. (2012). α-Amylase inhibitors: a review of raw material and isolated compounds from plant source. Journal of pharmacy & pharmaceutical sciences : a publication of the Canadian Society for Pharmaceutical Sciences, Societe canadienne des sciences pharmaceutiques, 15(1), 141–183. [Link]
-
Tundis, R., Loizzo, M. R., & Menichini, F. (2010). Natural products as alpha-amylase and alpha-glucosidase inhibitors and their hypoglycaemic potential in the treatment of diabetes. Trends in food science & technology, 21(9), 469-481. [Link]
-
Kumar, V., & Sharma, V. K. (2017). A review on α-glucosidase inhibitors for the management of type-2 diabetes mellitus. Current diabetes reviews, 13(3), 257–270. [Link]
-
Proença, C., Freitas, M., Ribeiro, D., Tomé, S. M., Oliveira, E. F., & Ferreira, M. J. (2017). α-Glucosidase inhibition by flavonoids: an in vitro and in silico structure-activity relationship study. Journal of enzyme inhibition and medicinal chemistry, 32(1), 1216–1228. [Link]
-
Gong, L., Feng, D., Wang, T., Ren, Y., Liu, Y., & Wang, J. (2020). Inhibitors of α-amylase and α-glucosidase: Potential linkage for whole-plant management of type 2 diabetes. Molecules (Basel, Switzerland), 25(21), 5122. [Link]
-
Kalra, S. (2014). Alpha glucosidase inhibitors. The Journal of the Pakistan Medical Association, 64(4), 474–476. [Link]
-
Lebovitz, H. E. (1997). Alpha-glucosidase inhibitors. Endocrinology and metabolism clinics of North America, 26(3), 539–551. [Link]
- Rhabasa-Lhoret, R., & Chiasson, J. L. (2004). Alpha-glucosidase inhibitors. Canadian journal of diabetes, 28(1), 47-53.
-
Scheen, A. J. (2003). Is there a role for alpha-glucosidase inhibitors in the prevention of type 2 diabetes mellitus?. Drugs, 63(10), 933–951. [Link]
-
van de Laar, F. A., Lucassen, P. L., Akkermans, R. P., van de Lisdonk, E. H., Rutten, G. E., & van Weel, C. (2005). Alpha-glucosidase inhibitors for patients with type 2 diabetes: results from a Cochrane systematic review and meta-analysis. Diabetes care, 28(1), 154–163. [Link]
-
Hanefeld, M., & Schaper, F. (2008). Acarbose: a review of its therapeutic and cardiovascular profile. Expert opinion on pharmacotherapy, 9(10), 1747–1760. [Link]
-
Josse, R. G. (2000). Acarbose for the treatment of type 2 diabetes: a review. Diabetes research and clinical practice, 50(2), 81–92. [Link]
-
Mertes, G. (2001). Safety and efficacy of acarbose in the treatment of type 2 diabetes: data from a 5-year surveillance study. Diabetes research and clinical practice, 52(3), 193–204. [Link]
-
Schnell, O., Mertes, G., & Standl, E. (2001). Acarbose and metabolic control in patients with type 2 diabetes. Diabetes, obesity & metabolism, 3(1), 33–42. [Link]
-
Campbell, L. K., & Baker, D. E. (2006). Miglitol. Reviews in endocrine & metabolic disorders, 7(1-2), 63–69. [Link]
-
Johnston, P. S., Lebovitz, H. E., Coniff, R. F., Simonson, D. C., Raskin, P., & Jovanovic-Peterson, L. (1998). Advantages of alpha-glucosidase inhibition in the management of glycemic control in patients with type 2 diabetes mellitus. Clinical therapeutics, 20(4), 657–672. [Link]
-
Mitrakou, A., Tountas, N., & Raptis, S. A. (1998). The role of alpha-glucosidase inhibitors in the treatment of type 2 diabetes. Diabetes, obesity & metabolism, 1(1), 1–10. [Link]
-
Segal, P., & Raskin, P. (1999). The role of alpha-glucosidase inhibitors in the treatment of type 2 diabetes mellitus. The American journal of managed care, 5(8 Suppl), S467–S476. [Link]
-
van de Laar, F. A. (2005). Alpha-glucosidase inhibitors in the prevention of type 2 diabetes mellitus. Expert opinion on pharmacotherapy, 6(14), 2415–2423. [Link]
-
Bischoff, H. (1994). Pharmacology of alpha-glucosidase inhibition. European journal of clinical investigation, 24 Suppl 3, 3–10. [Link]
-
Clissold, S. P., & Edwards, C. (1988). Acarbose. A preliminary review of its pharmacodynamic and pharmacokinetic properties, and therapeutic potential. Drugs, 35(3), 214–243. [Link]
-
Hillebrand, I., Boehme, K., Frank, G., Fink, H., & Berchtold, P. (1979). The effects of the alpha-glucosidase inhibitor BAY g 5421 (Acarbose) on meal-stimulated elevations of circulating glucose, insulin, and triglyceride levels in man. Research in experimental medicine. Zeitschrift fur die gesamte experimentelle Medizin einschliesslich experimenteller Chirurgie, 175(2), 81–86. [Link]
-
Joubert, P. H., Venter, H. L., & Joubert, H. F. (1991). The effects of acarbose and metformin on postprandial glucose and insulin levels in obese, non-insulin-dependent diabetics. South African medical journal = Suid-Afrikaanse tydskrif vir geneeskunde, 79(7), 393–395. [Link]
-
Lefebvre, P. J., & Scheen, A. J. (1998). The use of acarbose in the prevention of diabetes mellitus. European journal of clinical investigation, 28 Suppl 2, 19–22. [Link]
-
Willms, B., Ruge, D., & Zühlsdorf, M. (1999). The effect of acarbose on the 24-h blood glucose profile of diet-treated patients with type 2 diabetes. Diabetes, obesity & metabolism, 1(5), 249–253. [Link]
-
Balfour, J. A., & McTavish, D. (1993). Miglitol. A review of its pharmacological properties and therapeutic potential in diabetes mellitus. Drugs, 46(6), 1025–1054. [Link]
-
Joubert, P. H. (1998). Miglitol: an alpha-glucosidase inhibitor for the treatment of NIDDM. Expert opinion on investigational drugs, 7(10), 1705–1715. [Link]
-
Midgley, J. E. (2001). Miglitol: a new alpha-glucosidase inhibitor. The Annals of pharmacotherapy, 35(11), 1403–1413. [Link]
-
Salim, M. (2001). Miglitol: a new oral antidiabetic agent. The American journal of health-system pharmacy : AJHP : official journal of the American Society of Health-System Pharmacists, 58(15), 1411–1420. [Link]
-
van de Laar, F. A. (2007). Miglitol for type 2 diabetes mellitus. The Cochrane database of systematic reviews, (2), CD006142. [Link]
-
Krentz, A. J., & Bailey, C. J. (2005). Oral antidiabetic agents: current role in type 2 diabetes mellitus. Drugs, 65(3), 385–411. [Link]
-
Inzucchi, S. E. (2002). Oral antihyperglycemic therapy for type 2 diabetes: scientific review. JAMA, 287(3), 360–372. [Link]
-
Nathan, D. M., Buse, J. B., Davidson, M. B., Ferrannini, E., Holman, R. R., & Sherwin, R. (2009). Medical management of hyperglycemia in type 2 diabetes: a consensus algorithm for the initiation and adjustment of therapy: a consensus statement of the American Diabetes Association and the European Association for the Study of Diabetes. Diabetes care, 32(1), 193–203. [Link]
-
American Diabetes Association. (2023). 9. Pharmacologic Approaches to Glycemic Treatment: Standards of Medical Care in Diabetes—2023. Diabetes Care, 46(Supplement_1), S140-S157. [Link]
-
Qaseem, A., Humphrey, L. L., Sweet, D. E., Starkey, M., & Shekelle, P. (2012). Oral pharmacologic treatment of type 2 diabetes mellitus: a clinical practice guideline from the American College of Physicians. Annals of internal medicine, 156(3), 218–231. [Link]
-
Garber, A. J., Abrahamson, M. J., Barzilay, J. I., Blonde, L., Bloomgarden, Z. T., & Bush, M. A. (2013). AACE comprehensive diabetes management algorithm 2013. Endocrine practice : official journal of the American College of Endocrinology and the American Association of Clinical Endocrinologists, 19(2), 327–336. [Link]
-
Handelsman, Y., Bloomgarden, Z. T., Grunberger, G., Umpierrez, G., Zimmerman, R. S., & Bailey, T. S. (2015). American association of clinical endocrinologists and american college of endocrinology--clinical practice guidelines for developing a diabetes mellitus comprehensive care plan--2015. Endocrine practice : official journal of the American College of Endocrinology and the American Association of Clinical Endocrinologists, 21 Suppl 1, 1–87. [Link]
-
Rodbard, H. W., Jellinger, P. S., Davidson, J. A., Einhorn, D., Garber, A. J., & Grunberger, G. (2009). Statement by an American Association of Clinical Endocrinologists/American College of Endocrinology consensus panel on type 2 diabetes mellitus: an algorithm for glycemic control. Endocrine practice : official journal of the American College of Endocrinology and the American Association of Clinical Endocrinologists, 15(6), 540–559. [Link]
-
Davies, M. J., D'Alessio, D. A., Fradkin, J., Kernan, W. N., Mathieu, C., & Mingrone, G. (2018). Management of Hyperglycemia in Type 2 Diabetes, 2018. A Consensus Report by the American Diabetes Association (ADA) and the European Association for the Study of Diabetes (EASD). Diabetes care, 41(12), 2669–2701. [Link]
-
Buse, J. B., Wexler, D. J., Tsapas, A., Rossing, P., Mingrone, G., & Mathieu, C. (2020). 2019 update to: Management of hyperglycemia in type 2 diabetes, 2018. A consensus report by the American Diabetes Association (ADA) and the European Association for the Study of Diabetes (EASD). Diabetes care, 43(2), 487–493. [Link]